Cas no 2248349-47-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyridazine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyridazine-3-carboxylate
• CAS No: 2248349-47-3
• MF: C₁₇H₁₄N₄O₄
• MW: 338.31746339798
• CID: 5894596
• PubChem ID: 165724263
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyridazine-3-carboxylate
• EN300-6517987
• 2248349-47-3

• Inchi： 1S/C17H14N4O4/c22-15-11-5-1-2-6-12(11)16(23)21(15)25-17(24)13-7-8-14(19-18-13)20-9-3-4-10-20/h1-2,5-8H,3-4,9-10H2
• InChI Key： VTMKPDBHWNAMIF-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(N=N1)N1CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 338.10150494g/mol
• Monoisotopic Mass: 338.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyridazine-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyridazine-3-carboxylate (CAS No. 2248349-47-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyridazine-3-carboxylate (CAS No. 2248349-47-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, combining an isoindole-1,3-dione core with a pyrrolidine-substituted pyridazine moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyridazine-3-carboxylate has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's CAS No. 2248349-47-3 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its structural features, such as the pyridazine carboxylate group, are often associated with enhanced binding affinity and selectivity in enzyme inhibition studies, making it a subject of interest for kinase inhibitors and other therapeutic agents.

One of the key trends in modern chemistry is the exploration of multi-functional scaffolds, and this compound fits perfectly into that narrative. The integration of pyrrolidine and isoindole rings offers a versatile platform for structure-activity relationship (SAR) studies. Researchers are actively investigating its potential in central nervous system (CNS) drug development, given the pyrrolidine moiety's prevalence in neuroactive compounds. Additionally, its carboxylate ester functionality provides opportunities for further derivatization, aligning with the industry's focus on prodrug strategies.

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyridazine-3-carboxylate exemplifies the convergence of green chemistry and high-efficiency catalysis. Recent publications highlight its preparation via microwave-assisted synthesis, a technique gaining traction for its time-saving and energy-efficient benefits. This aligns with the broader push toward sustainable chemical processes, a topic dominating scientific discourse and search engine queries.

The compound's physicochemical properties, such as its logP and aqueous solubility, are critical for its drug-likeness profile. Computational models predict favorable ADME (absorption, distribution, metabolism, excretion) characteristics, further fueling its appeal in preclinical research. As the pharmaceutical industry shifts toward targeted therapies, molecules like CAS No. 2248349-47-3 are increasingly valuable for their potential to address unmet medical needs.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyridazine-3-carboxylate represents a compelling case study in modern chemical innovation. Its intersection with hot topics such as AI-driven drug discovery, sustainable synthesis, and personalized medicine ensures its continued relevance. For researchers and industry professionals, this compound offers a wealth of opportunities to explore next-generation therapeutics and functional materials.